Cas no 58778-37-3 (4H-1-Benzopyran-3-carbonitrile, 2-amino-4-oxo-)

• Product Name: 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-oxo-
• CAS No: 58778-37-3
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 340914
• PubChem ID: 12342057
• Update Time: 2025-08-04

4H-1-Benzopyran-3-carbonitrile, 2-amino-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-oxo-
• 2-amino-4-oxochromene-3-carbonitrile
• DTXSID30492090
• 2-amino-4-oxo-4H-chromene-3-carbonitrile
• SCHEMBL11750118
• CHEMBL2288723
• 58778-37-3
• HFGSYQXNEXRWDM-UHFFFAOYSA-N
• 2-amino-4-oxo-4H-1-benzopyran-3-carbonitrile

• Inchi： 1S/C10H6N2O2/c11-5-7-9(13)6-3-1-2-4-8(6)14-10(7)12/h1-4H,12H2
• InChI Key： HFGSYQXNEXRWDM-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC1=2)=O)N

Computed Properties

• Exact Mass: 186.04298
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones